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Compound of Interest

Compound Name: Butylparaben-13C6

Cat. No.: B590557

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Butylparaben-13C6, a stable isotope-
labeled version of Butylparaben. This document covers its core technical data, synthesis, and
primary applications, with a focus on its use in quantitative analytical methods.

Core Technical Data

Butylparaben-13C6 is the isotopically labeled form of Butylparaben, where the six carbon
atoms of the benzene ring are replaced with the Carbon-13 isotope. This labeling makes it an
ideal internal standard for mass spectrometry-based quantification of Butylparaben in various
matrices.
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Property Value References
CAS Number 1416711-53-9 [1][21[3][4]
Molecular Formula Cs13CeH1403 [2][3]
Molecular Weight ~200.18 g/mol [1112][3]

Butyl 4-hydroxybenzoate-(ring-
13C6), Butyl paraben-(ring-

Synonyms ) BubIparabenting: -y ey
13C6), 4-Hydroxybenzoic acid-

(ring-13C6) n-butyl ester

Appearance White to off-white solid [6]

N Slightly soluble in Chloroform,
Solubility [5]
DMSO, Methanol

Storage Temperature 2-8°C or -20°C [2][5]

] o Internal standard for
Primary Application e _ [6]
quantitative analysis

Synthesis of Butylparaben-13C6

The synthesis of Butylparaben-13C6 follows the general principle of esterification. It is
prepared by the reaction of 4-hydroxybenzoic acid-(ring-13C6) with 1-butanol in the presence
of an acid catalyst, such as sulfuric acid. The unlabeled counterpart, Butylparaben, is produced
industrially via this method.[7][8]
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Caption: Synthesis of Butylparaben-13C6 via esterification.

Experimental Protocols and Applications

The primary application of Butylparaben-13C6 is as an internal standard in quantitative
analytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-
MS/MS).[6] Its chemical properties are nearly identical to the unlabeled Butylparaben, but its
increased mass allows for clear differentiation in a mass spectrometer.

General Protocol for Quantification of Butylparaben in
Cosmetic Samples using LC-MS/MS

This protocol outlines a general procedure for determining the concentration of Butylparaben in
a cosmetic product.

e Sample Preparation:

o Accurately weigh a known amount of the cosmetic sample.
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o Perform a solvent extraction to isolate the parabens. A common solvent is ethanol or
acetonitrile.

o Spike the extract with a known concentration of Butylparaben-13C6 to serve as the
internal standard.

o The sample may require a purification step, such as solid-phase extraction (SPE), to
remove matrix interferences that could suppress the analyte signal.[9]

e LC-MS/MS Analysis:

o Inject the prepared sample into an LC-MS/MS system.

o The liquid chromatography step separates Butylparaben from other components in the
sample.

o The mass spectrometer is set to monitor the specific mass-to-charge (m/z) transitions for
both Butylparaben and Butylparaben-13C6.

o Data Analysis:

o Quantify the amount of Butylparaben in the sample by comparing the peak area of the
analyte to the peak area of the Butylparaben-13C6 internal standard.

o The use of the stable isotope-labeled internal standard corrects for any sample loss during
preparation and for variations in instrument response.
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Caption: Workflow for quantifying Butylparaben using a labeled internal standard.
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Biological Context of Unlabeled Butylparaben

While Butylparaben-13C6 is primarily used for analytical purposes, its unlabeled counterpart,
Butylparaben, has been studied for its biological effects. Parabens are effective antimicrobial
preservatives used in cosmetics, pharmaceuticals, and some foods.[7][8] However, some
studies have investigated their potential as endocrine disruptors due to their ability to exhibit
weak estrogenic activity.[10][11] Butylparaben has been shown to bind to estrogen receptors,
though with a much lower affinity than estradiol.[12] The exact mechanism of paraben activity is
not fully understood but is thought to involve the inhibition of DNA and RNA synthesis.[7] These
biological considerations are important in the broader context of paraben safety assessments,
for which accurate quantification using tools like Butylparaben-13C6 is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 12. Final amended report on the safety assessment of Methylparaben, Ethylparaben,
Propylparaben, Isopropylparaben, Butylparaben, Isobutylparaben, and Benzylparaben as
used in cosmetic products - PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Technical Guide to Butylparaben-13C6]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590557#butylparaben-13c6-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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